Cas no 219521-60-5 (((4-Nitrophenyl)amino)((2-phenylethyl)amino)methane-1-thione)

• Product Name: ((4-Nitrophenyl)amino)((2-phenylethyl)amino)methane-1-thione
• CAS No: 219521-60-5
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• MDL: MFCD02055266
• CID: 4711331
• Update Time: 2025-07-21

((4-Nitrophenyl)amino)((2-phenylethyl)amino)methane-1-thione Chemical and Physical Properties

Names and Identifiers

• ((4-NITROPHENYL)AMINO)((2-PHENYLETHYL)AMINO)METHANE-1-THIONE
• Oprea1_397280
• MLS000585080
• HMS3382P02
• HMS2596C24
• STK078240
• N-(4-nitrophenyl)-N'-phenethylthiourea
• SMR000203843
• 3-(4-nitrophenyl)-1-(2-phenylethyl)thiourea
• 1-(4-nitrophenyl)-3-(2-phenylethyl)thiourea
• N-(4-nitrophenyl)-N'-(2-phenylethyl)thiourea
• ((4-Nitrophenyl)amino)((2-phenylethyl)amino)methane-1-thione

• MDL： MFCD02055266
• Inchi： 1S/C15H15N3O2S/c19-18(20)14-8-6-13(7-9-14)17-15(21)16-11-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H2,16,17,21)
• InChI Key： PJOLZDYSBDFJSY-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)[N+](=O)[O-])NCCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on ((4-Nitrophenyl)amino)((2-phenylethyl)amino)methane-1-thione

Introduction to ((4-Nitrophenyl)amino)((2-phenylethyl)amino)methane-1-thione (CAS No: 219521-60-5)

((4-Nitrophenyl)amino)((2-phenylethyl)amino)methane-1-thione, with the CAS number 219521-60-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular formula of this compound can be described as C₁₈H₂₀N₂O₂S. The presence of multiple functional groups, including nitro, amino, and thione moieties, makes it a versatile molecule for further chemical modifications and derivations. These functional groups contribute to its unique reactivity and interaction capabilities with biological targets, making it a promising candidate for drug discovery initiatives.

In recent years, there has been a growing interest in exploring the pharmacological properties of molecules with intricate structures. The ((4-Nitrophenyl)amino)((2-phenylethyl)amino)methane-1-thione has been studied for its potential role in modulating various biological pathways. Its nitro group, for instance, can participate in redox reactions, which are crucial in many biochemical processes. Additionally, the thione group offers possibilities for sulfur-based interactions with biological molecules, which could be exploited in the design of enzyme inhibitors or other therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in the field of medicinal chemistry. Researchers have been exploring its derivatives as candidates for treating a range of diseases. The dual amino groups in its structure provide multiple sites for chemical modification, allowing scientists to fine-tune its properties for specific therapeutic targets. This flexibility has led to several innovative approaches in drug design.

The synthesis of ((4-Nitrophenyl)amino)((2-phenylethyl)amino)methane-1-thione involves a series of well-established organic reactions. The nitration of phenyl rings to introduce the nitro group is a common procedure in organic synthesis. Subsequent reactions such as nucleophilic substitution and thiolation reactions are employed to introduce the amino and thione functionalities, respectively. These synthetic pathways highlight the compound's accessibility and suitability for further chemical exploration.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit interesting pharmacological effects. For instance, some modifications have demonstrated anti-inflammatory properties by interacting with specific inflammatory pathways. The ability to modify the structure while retaining or enhancing biological activity is a key advantage in drug development.

The role of computational chemistry has been increasingly important in understanding the behavior of complex molecules like ((4-Nitrophenyl)amino)((2-phenylethyl)amino)methane-1-thione. Advanced computational methods allow researchers to predict molecular interactions and optimize synthetic routes before conducting experimental work. This approach not only saves time but also enhances the efficiency of drug discovery programs.

Another area where this compound has shown promise is in the development of bioimaging agents. The unique structural features can be exploited to create probes that can interact with specific biological targets, aiding in diagnostic applications. The ability to tailor these probes for high specificity and sensitivity makes them valuable tools in medical diagnostics.

The environmental impact of chemical research is also an important consideration. The synthesis and application of compounds like ((4-Nitrophenyl)amino)((2-phenylethyl)amino)methane-1-thione must be conducted with an eye toward sustainability. Green chemistry principles are being increasingly adopted to minimize waste and reduce hazardous byproducts during synthesis.

In conclusion, ((4-Nitrophenyl)amino)((2-phenylethyl)amino)methane-1-thione (CAS No: 219521-60-5) represents a fascinating subject of study with broad implications in pharmaceuticals and biochemical research. Its complex structure and diverse functional groups offer numerous opportunities for further exploration and development. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing our understanding of biological systems and developing new therapeutic strategies.